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Compound of Interest

Compound Name: 3-Octyn-2-one
CAS No.: 1119-58-0
Cat. No.: B15837982
Get Quote
. J

3-Octyn-2-one is an organic compound with the chemical formula CsH120.[1][2][3] It is
classified as a ketone and an alkyne. While extensive experimental data is not widely
published, a combination of calculated properties and available data provides a profile of the

compound.

Data Presentation

The following table summarizes the key physical properties of 3-Octyn-2-one. It is critical to
note that many readily available experimental values pertain to the related compound, 3-octen-
2-one, and should not be confused. Much of the data for 3-octyn-2-one is derived from
computational models.
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Physical Property Value Unit Source | Type
Molecular Formula CsH120 [1112]1[3]

Molecular Weight 124.18 g/mol [1112]14]

Normal Boiling Point 445.31 (172.16) K (°C) Joback Calculated[2]
Enthalpy of

Vaporization 42.30 kJ/mol Joback Calculated[2]
Normal Melting Point Not Available[5]
Enthalpy of Fusion 21.20 kJ/mol Joback Calculated[2]
Density g/cm3 Not Available[5]
Refractive Index Not Available[5]

LogP (Octanol/Water) 1.769 Crippen Calculated[2]
Water Solubility -2.25 (Log10 mol/L) Crippen Calculated[2]
lonization Energy 9.64 eV NIST[2]

Experimental Protocols for Determination of
Physical Properties

The following sections detail the standard laboratory procedures for determining the principal

physical properties of a liquid organic compound such as 3-Octyn-2-one.

Boiling Point Determination (Micro-Scale Method)

This method is suitable when only a small amount of the sample is available.[6]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)[7][8]

e Small test tube (e.g., 75x10 mm)

o Capillary tube (sealed at one end)
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Thermometer

Heating medium (mineral oil or a metal block)[6]

Procedure:

Add approximately 0.5 mL of the liquid sample (3-Octyn-2-one) into the small test tube.[6]
Invert the sealed capillary tube and place it, open-end down, into the liquid in the test tube.

Attach the test tube to a thermometer, ensuring the sample is level with the thermometer
bulb.

Insert the assembly into the heating bath (Thiele tube or melting point apparatus). The top of
the sample should be below the level of the heating medium.[7]

Heat the apparatus gently. As the temperature rises, a stream of bubbles will emerge from
the open end of the capillary tube.[7][9]

Continue heating until a rapid and continuous stream of bubbles is observed.
Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the bubbling stops and the liquid just begins to
enter the capillary tube.[7] This is the point where the vapor pressure of the liquid equals the
atmospheric pressure.[10]

Density Determination

The density of a liquid is its mass per unit volume.[11]

Apparatus:

Analytical balance (accurate to £0.001 g)
Graduated cylinder or pycnometer (density bottle) for higher accuracy[12]

Thermometer
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Procedure:

Measure and record the mass of a clean, dry graduated cylinder or pycnometer on the
analytical balance.[13]

Add a specific volume of 3-Octyn-2-one to the graduated cylinder (e.g., 5.00 mL). For a
pycnometer, fill it completely. Record the exact volume.

Weigh the container with the liquid and record the combined mass.[14]
Measure and record the temperature of the liquid.

Calculate the mass of the liquid by subtracting the mass of the empty container from the
combined mass.

Calculate the density using the formula: Density (p) = Mass (m) / Volume (V).[12]

For improved accuracy, repeat the measurement several times and calculate the average.
[14]

Refractive Index Determination

The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance.

Apparatus:

Abbe Refractometer[15]

Constant temperature water bath

Dropper or pipette

Soft lens tissue

Procedure:

Ensure the prisms of the Abbe refractometer are clean and dry.
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o Calibrate the refractometer using a standard sample with a known refractive index, such as
distilled water.

» Connect the refractometer to a constant temperature bath set to a standard temperature,
typically 20.0 °C, as refractive index is temperature-dependent.

e Using a clean dropper, place 2-3 drops of 3-Octyn-2-one onto the surface of the measuring
prism.

e Close the prisms firmly.

o Look through the eyepiece and turn the adjustment knob until the dividing line between the
light and dark fields is sharp and centered on the crosshairs.

« If a color fringe is visible, adjust the chromaticity screw until the boundary is a sharp black-
and-white line.

¢ Read the refractive index value from the scale.

o Clean the prisms thoroughly with a suitable solvent (e.g., ethanol or acetone) and a soft lens
tissue after the measurement.

Solubility Determination

This protocol provides a qualitative assessment of a compound's solubility in various solvents,
which can indicate its polarity and the presence of acidic or basic functional groups.[16]

Apparatus:

Small test tubes

Graduated pipettes or droppers

Vortex mixer (optional)

Solvents: Water, 5% aq. HCI, 5% ag. NaOH, Diethyl Ether, Concentrated H2SOa4[17]

Procedure:
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Water Solubility: Add approximately 25 mg of 3-Octyn-2-one to 0.75 mL of deionized water
in a test tube. Shake vigorously for 1-2 minutes.[17] Observe if the compound dissolves
completely. Its calculated high LogP value suggests it will be insoluble in water.[2]

Ether Solubility: Repeat the process with a non-polar solvent like diethyl ether. Given its
organic structure, it is expected to be soluble.

Acid/Base Solubility: If the compound is water-insoluble, test its solubility in 5% HCI and 5%
NaOH solutions separately using the same procedure.[17]

o Solubility in 5% HCI suggests a basic functional group.
o Solubility in 5% NaOH suggests an acidic functional group.

Sulfuric Acid Test: If the compound is insoluble in the above, add 25 mg to 0.5 mL of cold,
concentrated H2SOa4. Dissolution (often with a color change) suggests the presence of a
functional group containing oxygen, nitrogen, or sulfur, or unsaturation (like an alkyne).[16]

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the physical characterization of an
unknown liquid organic compound, such as 3-Octyn-2-one.
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Caption: Logical workflow for identifying a liquid organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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